Cas no 1261073-16-8 (7-Chloro-2-(p-tolyl)quinoxaline)

7-Chloro-2-(p-tolyl)quinoxaline is a quinoxaline derivative characterized by a chloro substituent at the 7-position and a p-tolyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. Its rigid quinoxaline core and functional group substitutions enhance its utility in cross-coupling reactions, heterocyclic modifications, and ligand design. The chloro group offers reactivity for further derivatization, while the p-tolyl moiety contributes to steric and electronic modulation. High purity and well-defined structural properties make it suitable for research and industrial applications requiring precise molecular frameworks.
7-Chloro-2-(p-tolyl)quinoxaline structure
1261073-16-8 structure
Product Name:7-Chloro-2-(p-tolyl)quinoxaline
CAS No:1261073-16-8
MF:C15H11ClN2
MW:254.714242219925
CID:1092804
PubChem ID:72942516
Update Time:2025-10-11

7-Chloro-2-(p-tolyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-2-(p-tolyl)quinoxaline
    • 7-chloro-2-(4-methylphenyl)quinoxaline
    • 1261073-16-8
    • Quinoxaline, 7-chloro-2-(4-methylphenyl)-
    • Inchi: 1S/C15H11ClN2/c1-10-2-4-11(5-3-10)15-9-17-13-7-6-12(16)8-14(13)18-15/h2-9H,1H3
    • InChI Key: HJPDHQPNCZMSPE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(C=N2)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 254.0610761g/mol
  • Monoisotopic Mass: 254.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 25.8Ų

7-Chloro-2-(p-tolyl)quinoxaline Pricemore >>

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